Cas no 1049727-74-3 ((R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1049727-74-3
• MF: C₁₂H₁₄Cl₃NO₂
• MW: 310.604060649872
• MDL: MFCD06796781
• CID: 1032848
• PubChem ID: 2761885
• Update Time: 2025-10-30

(R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (R)-alpha-(2,4-dichlorobenzyl)-proline-HCl
• (2R)-2-[(2,4-dichlorophenyl)methyl]pyrrolidine-2-carboxylic Acid Hydrochloride
• AC1MC5Z2
• AK120290
• KB-209709
• MolPort-003-794-522
• (R)-a-(2,4-Dichlorobenzyl)proline·HCl
• (R)-Alpha-(2,4-dichloro-benzyl)-ProHCl
• (R)-alpha-(2,4-dichloro-benzyl)-proline hydrochloride, AldrichCPR
• (2R)-2-[(2,4-dichlorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• H-{Bzl(2,4-Cl2)}Pro-OH.HCl
• (R)-alpha-(2,4-Dichloro-benzyl)-proline-HCl
• AKOS015949807
• starbld0000450
• MFCD06796781
• 1049727-74-3
• DTXSID30375970
• PS-12579

• MDL： MFCD06796781
• Inchi： 1S/C12H13Cl2NO2.ClH/c13-9-3-2-8(10(14)6-9)7-12(11(16)17)4-1-5-15-12;/h2-3,6,15H,1,4-5,7H2,(H,16,17);1H/t12-;/m1./s1
• InChI Key： FYLXJTRXAWYGGM-UTONKHPSSA-N
• SMILES： ClC1C=C(C=CC=1C[C@@]1(C(=O)O)CCCN1)Cl.Cl

Computed Properties

• Exact Mass: 309.00900
• Monoisotopic Mass: 309.009012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 3.87350

(R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Introduction to (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049727-74-3)

(R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049727-74-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a 2,4-dichlorobenzyl substituent. The presence of the chiral center at the 2-position of the pyrrolidine ring imparts unique stereochemical properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride consists of a pyrrolidine ring with a carboxylic acid group attached to the 2-position. The 2,4-dichlorobenzyl substituent is attached to the nitrogen atom of the pyrrolidine ring, providing additional complexity and functional diversity. The hydrochloride salt form ensures solubility and stability, which are crucial for its use in various biological assays and pharmaceutical formulations.

In recent years, chiral compounds like (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride have been extensively studied for their potential therapeutic applications. One of the key areas of interest is their role as building blocks in the synthesis of more complex molecules with specific biological activities. For instance, pyrrolidine derivatives have been explored for their ability to modulate G protein-coupled receptors (GPCRs), which are important targets in drug discovery for conditions such as cardiovascular diseases, neurological disorders, and cancer.

The chiral nature of (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is particularly significant because enantiomers can exhibit different pharmacological properties. This has led to increased focus on enantioselective synthesis methods to produce the desired enantiomer with high purity. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve this goal efficiently.

Recent research has also highlighted the importance of (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride in the development of novel inhibitors for specific enzymes and protein targets. For example, studies have shown that certain pyrrolidine derivatives can act as potent inhibitors of proteases involved in viral replication, making them promising candidates for antiviral therapies. Additionally, these compounds have been investigated for their ability to inhibit kinases, which are key enzymes in cellular signaling pathways and are often dysregulated in diseases such as cancer.

The physicochemical properties of (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride have been well-characterized through various analytical techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into its molecular structure and conformation. These data are essential for understanding how the compound interacts with biological targets and for optimizing its pharmacological properties.

In terms of biological activity, (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to selectively bind to specific receptors or enzymes with high affinity and potency. These findings have paved the way for further investigation into its potential therapeutic applications through in vivo studies and clinical trials.

The safety profile of (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is another critical aspect that has been thoroughly evaluated. Toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development as a pharmaceutical agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, (R)-2-(2,4-Dichlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049727-74-3) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutics targeting various diseases. Continued research into its synthesis, biological properties, and safety profile will undoubtedly contribute to advancements in drug discovery and improve patient outcomes.